Ethyl 8-(2,3,4,5-tetrafluorophenyl)-8-oxooctanoate
Overview
Description
“Ethyl 8-(2,3,4,5-tetrafluorophenyl)-8-oxooctanoate” is also known as "Ethyl (2,3,4,5-Tetrafluorobenzoyl)acetate" . It is a fluorinated benzoylacetate used as a synthetic reagent in the preparation of antibacterial and potential antitumor agents .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H8F4O3 . It has a molecular weight of 264.18 .
Chemical Reactions Analysis
The specific chemical reactions involving “this compound” are not provided in the search results .
Physical and Chemical Properties Analysis
“this compound” is a solid at 20°C . It has a melting point of 48°C and a boiling point of 100°C at 0.1 mmHg . It is soluble in toluene .
Scientific Research Applications
Scientific Research Applications of Similar Compounds
While the direct applications of Ethyl 8-(2,3,4,5-tetrafluorophenyl)-8-oxooctanoate were not identified, research on related compounds provides a window into potential applications. For example:
Polymer Research : Studies on polymeric materials like poly(3,4-ethylenedioxythiophene) (PEDOT) highlight the ongoing interest in developing organic thermoelectric materials with high conductivity and environmental stability. Such materials are promising for applications in flexible electronics, energy harvesting, and smart textiles (Zhengyou Zhu et al., 2017).
Environmental Applications : The degradation and transformation of organic pollutants by microbial action are of significant interest in environmental biotechnology. This includes the microbial catabolism of various herbicides and organic contaminants, highlighting the potential for bioremediation strategies to mitigate environmental pollution (Jie Zhou et al., 2018).
Material Science and Engineering : The use of ethylene tetrafluoroethylene (ETFE) in construction, particularly for creating lightweight, transparent, and durable structures, showcases the broader interest in employing advanced materials for innovative architectural solutions. ETFE's properties such as resistance to temperature, aging, and its translucency make it a favorable material for building applications, suggesting similar fluorinated compounds could find uses in similar domains (C. Lamnatou et al., 2018).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 8-oxo-8-(2,3,4,5-tetrafluorophenyl)octanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F4O3/c1-2-23-13(22)8-6-4-3-5-7-12(21)10-9-11(17)15(19)16(20)14(10)18/h9H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVULSTKNJSESHF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCCC(=O)C1=CC(=C(C(=C1F)F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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